Cas no 2549031-32-3 (4-[(4-Methanesulfonyl-1,3-benzothiazol-2-yl)amino]cyclohexan-1-ol)

• Product Name: 4-[(4-Methanesulfonyl-1,3-benzothiazol-2-yl)amino]cyclohexan-1-ol
• CAS No: 2549031-32-3
• MF: C₁₄H₁₈N₂O₃S₂
• MW: 326.434320926666
• CID: 5314869
• PubChem ID: 154883446
• Update Time: 2025-05-20

4-[(4-Methanesulfonyl-1,3-benzothiazol-2-yl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-[[4-(Methylsulfonyl)-2-benzothiazolyl]amino]cyclohexanol
• 2549031-32-3
• F6755-3344
• 4-[(4-methanesulfonyl-1,3-benzothiazol-2-yl)amino]cyclohexan-1-ol
• AKOS040725006
• 4-[(4-Methanesulfonyl-1,3-benzothiazol-2-yl)amino]cyclohexan-1-ol

• Inchi： 1S/C14H18N2O3S2/c1-21(18,19)12-4-2-3-11-13(12)16-14(20-11)15-9-5-7-10(17)8-6-9/h2-4,9-10,17H,5-8H2,1H3,(H,15,16)
• InChI Key： SIOVBRUWSIRYHH-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C=2N=C1NC1CCC(CC1)O)S(C)(=O)=O

Computed Properties

• Exact Mass: 326.07588479g/mol
• Monoisotopic Mass: 326.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.438±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 569.5±60.0 °C(Predicted)
• pka: 14.99±0.40(Predicted)

Additional information on 4-[(4-Methanesulfonyl-1,3-benzothiazol-2-yl)amino]cyclohexan-1-ol

Introduction to 4-[(4-Methanesulfonyl-1,3-benzothiazol-2-yl)amino]cyclohexan-1-ol (CAS No. 2549031-32-3)

4-[(4-Methanesulfonyl-1,3-benzothiazol-2-yl)amino]cyclohexan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2549031-32-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a complex aromatic heterocyclic system integrated with an amine-substituted cyclohexanol backbone. The structural motif of this molecule, particularly the presence of a 4-methanesulfonyl-substituted benzothiazole moiety linked via an amine group to a cyclohexan-1-ol scaffold, imparts unique chemical and biological properties that make it a promising candidate for further exploration in drug discovery and therapeutic intervention.

The benzothiazole core is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities including antimicrobial, anti-inflammatory, anticancer, and neuroprotective effects. The introduction of the 4-methanesulfonyl group enhances the electron-withdrawing nature of the benzothiazole ring, potentially modulating its interactions with biological targets. The amine linkage serves as a bridge between the benzothiazole moiety and the cyclohexan-1-ol component, which is often associated with favorable pharmacokinetic properties such as improved solubility and metabolic stability. This structural design suggests that 4-[(4-Methanesulfonyl-1,3-benzothiazol-2-yl)amino]cyclohexan-1-ol may exhibit dual functionality, leveraging the inherent properties of both the benzothiazole derivative and the cyclohexanolic scaffold.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential binding modes of this compound with various biological targets. Studies indicate that the 4-methanesulfonyl-benzothiazole part may interact with enzymes or receptors involved in inflammatory pathways, while the cyclohexanolic moiety could modulate protein-protein interactions or enhance cell membrane permeability. Such interactions are critical for designing molecules with therapeutic potential. For instance, computational studies have suggested that this compound might inhibit key enzymes such as COX-2 or LOX, which are implicated in chronic inflammatory diseases like rheumatoid arthritis and osteoarthritis. The amine group also provides a site for further derivatization, allowing for structure-based optimization to enhance potency and selectivity.

In vitro studies have begun to elucidate the pharmacological profile of 4-[(4-Methanesulfonyl-1,3-benzothiazol-2-yl)amino]cyclohexan-1-ol. Preliminary results suggest that it exhibits moderate activity against certain cancer cell lines, particularly those overexpressing specific kinases or growth factor receptors. The benzothiazole component appears to disrupt critical signaling pathways involved in tumor proliferation and survival, while the cyclohexanolic group may contribute to cellular uptake and retention. Additionally, the compound has shown promise in models of neurodegenerative diseases, where it may mitigate oxidative stress and neuroinflammation by interacting with antioxidant enzymes and inflammatory mediators. These findings align with emerging research on multitargeted drug design strategies, where compounds like this one aim to simultaneously modulate multiple disease-relevant pathways.

The synthesis of 4-[(4-Methanesulfonyl-1,3-benzothiazol-2-yl)amino]cyclohexan-1-ol represents a sophisticated interplay of organic synthesis techniques. Key steps involve the functionalization of the benzothiazole ring with a methanesulfonyl group followed by coupling with an appropriately substituted cyclohexanamine derivative via an amide-forming reaction. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds in high yield and purity. These improvements are crucial for moving from laboratory-scale preparations to larger-scale production required for preclinical and clinical studies.

The pharmacokinetic properties of 4-(4-Methanesulfonylbenzothiazolyl)amino)cyclohexanone (CAS No: 2549031323) are also under investigation to ensure its suitability for therapeutic applications. In vivo studies using appropriate animal models have provided insights into its absorption, distribution, metabolism, excretion (ADME), and toxicity (T). Preliminary data suggest that the compound exhibits reasonable bioavailability following oral administration and has a moderate half-life in circulation. Metabolism studies indicate that it undergoes biotransformation primarily via Phase II conjugation reactions involving glucuronidation or sulfation pathways, which are typical for molecules containing aromatic heterocycles like benzothiazole derivatives. These findings are essential for optimizing dosing regimens and minimizing potential side effects.

The potential therapeutic applications of this compound are broadening as more research emerges on its mechanism of action. Beyond its anti-inflammatory and anticancer properties, 4-(Methylsulfonylbenzothiazolyl)amino)cyclohexanol (CAS No: 2549031323) has shown preliminary efficacy in models of neurodegenerative disorders such as Alzheimer's disease (AD) and Parkinson's disease (PD). The benzothiazole moiety may interact with amyloid-beta plaques or tau protein aggregates associated with AD pathogenesis while also modulating oxidative stress markers linked to PD progression. Furthermore, 4-(Methylsulfonylbenzothiazolyl)-amino)cyclohexanol (CAS No: 2549031323) could be explored for its potential role in treating metabolic disorders such as type 2 diabetes mellitus by influencing insulin sensitivity or glucose homeostasis.

Future directions in research on (Methylsulfonylbenzothiazolyl)-amino)cyclohexanol (CAS No: 2549031323) include exploring its role as a lead compound for drug development programs targeting unmet medical needs. Structure-based drug design approaches will be employed to refine its chemical structure further by incorporating site-directed mutations or analogs based on virtual screening results from large molecular databases like ZINC or ChEMBL. Additionally,(Methylsulfonylbenzothiazolyl)-amino)cyclohexanol (CAS No: 2549031323) could serve as a scaffold for developing novel prodrugs designed to enhance bioavailability or targeted delivery systems using nanotechnology platforms such as liposomes or polymeric nanoparticles.

The integration of artificial intelligence (AI) into drug discovery workflows promises to accelerate progress toward clinical candidates derived from compounds like this one,(Methylsulfonylbenzothiazolyl)-amino)cyclohexanol (CAS No: 2549031323) . Machine learning algorithms can predict biological activity profiles based on structural features while identifying optimal derivatives through generative modeling techniques that simulate novel molecular architectures without extensive wet-lab experimentation costs over time,(Methylsulfonylbenzothiazolyl)-amino)cyclohexanol (CAS No: 2549031323) . Such innovations not only reduce time-to-market but also improve success rates by prioritizing compounds most likely compatible with desired pharmacological profiles early during development cycles,(Methylsulfonylbenzothiazolyl)-amino)cyclohexanol (CAS No: 2549031323) .